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Compound of Interest

Compound Name: 6-Methylsulfonyloxindole

Cat. No.: B1362221 Get Quote

While commercially available, 6-Methylsulfonyloxindole remains a compound with limited

publicly available scientific data regarding its specific applications in medicinal chemistry.

Despite its intriguing structure, which suggests potential as a bioactive molecule, detailed

studies on its synthesis, biological activity, and mechanism of action are not readily found in

peer-reviewed literature.

Chemical suppliers list 6-Methylsulfonyloxindole under the CAS number 850429-63-9,

confirming its existence and accessibility for research purposes. The structure, featuring an

oxindole core with a methylsulfonyl group at the 6-position, presents several avenues for

potential pharmacological investigation. The oxindole scaffold is a well-established privileged

structure in medicinal chemistry, forming the basis of numerous drugs and clinical candidates

with a wide range of biological activities, including kinase inhibition and anticancer effects. The

methylsulfonyl group, a common substituent in drug design, can influence a molecule's polarity,

solubility, and ability to interact with biological targets.

However, a comprehensive search of scientific databases reveals a significant gap in the

literature concerning the specific medicinal chemistry applications of 6-
Methylsulfonyloxindole. There are no detailed reports on its synthesis, nor are there studies

elucidating its potential therapeutic effects or mechanism of action. Consequently, quantitative

data on its biological activity, such as IC50 values or enzyme inhibition constants, are

unavailable.
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For researchers interested in exploring the potential of this molecule, the initial steps would

involve its synthesis or procurement from a chemical vendor, followed by a systematic

evaluation of its biological properties. This could include screening against a panel of disease-

relevant targets, such as kinases, proteases, or other enzymes, as well as cellular assays to

assess its effects on cancer cell proliferation, inflammation, or other pathological processes.

Given the absence of specific data for 6-Methylsulfonyloxindole, it is not possible to provide

the detailed application notes, experimental protocols, data tables, or diagrams as requested.

The exploration of this compound's medicinal chemistry potential represents a novel area of

research. Future studies are required to uncover its biological activities and to determine if it

holds promise as a lead compound for the development of new therapeutic agents.

To cite this document: BenchChem. [6-Methylsulfonyloxindole: An Uncharted Territory in
Medicinal Chemistry]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1362221#application-of-6-methylsulfonyloxindole-in-
medicinal-chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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